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Compound of Interest

Compound Name: Complement C3a, (Tyr-70-77)

CAS No.: 125753-03-9

Cat. No.: B163898 Get Quote

Technical Support Center: Complement C3a (Tyr-70-77) Stability & Handling

Product Overview & Chemical Identity
Before addressing stability, we must define the physicochemical profile of your target.

Complement C3a (Tyr-70-77) is a synthetic nonapeptide analog of the C-terminal active site of

the human C3a anaphylatoxin. The N-terminal Tyrosine is typically added to facilitate

radioiodination (

I) for receptor binding assays without disrupting the critical C-terminal Arginine required for
biological activity.
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Parameter Technical Specification

Sequence
Tyr-Ala-Ser-His-Leu-Gly-Leu-Ala-Arg

(YASHLGLAR)

Residues 9 (Tyr extension + C3a residues 70-77)

Molecular Weight ~987.1 g/mol

Isoelectric Point (pI) ~10.5 (Highly Basic due to Arg/His)

Solubility Profile
Hydrophilic / Basic. Soluble in water; enhanced

in mild acid.

Key Vulnerability
C-terminal Hydrolysis (Loss of Arg = Loss of

Activity)

Critical Stability Protocols (The "Golden Rules")
The stability of C3a (Tyr-70-77) is dictated by two main factors: enzymatic degradation (in

biological buffers) and aggregation/adsorption (in pure solvents).

Q: How should I store the lyophilized powder?
A: Store at -20°C or -80°C in a desiccator. The peptide is hygroscopic.

Protocol: Before opening the vial, allow it to equilibrate to room temperature for at least 1

hour. This prevents atmospheric moisture from condensing on the cold peptide, which

causes hydrolysis and aggregation.

Q: What is the stability of the peptide in solution?
A: Stability depends entirely on the solvent matrix.

Sterile Water/Buffer (No Serum): Stable for <24 hours at 4°C. For long-term, aliquot and

freeze at -80°C.

Cell Culture Media/Serum:Extremely Unstable. Half-life is minutes to hours due to serum

carboxypeptidases.
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DMSO: Stable for 1-3 months at -20°C if sealed to prevent water absorption.

Q: Why did my peptide lose activity in the cell-based
assay?
A: The most common cause is the enzymatic cleavage of the C-terminal Arginine by

Carboxypeptidase N or B present in serum or cell secretions. Once Arg is removed, the peptide

(des-Arg form) becomes biologically inert for C3aR signaling.

Recommendation: If using in serum-containing media, you must add a carboxypeptidase

inhibitor (e.g., MERGETPA or 1,10-Phenanthroline) to the assay buffer.

Reconstitution & Handling Workflow
This workflow ensures maximum recovery and minimizes experimental variability.
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Figure 1: Decision tree for optimal reconstitution and storage of C3a (Tyr-70-77).
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Step-by-Step Protocol:

Solvent Choice: Reconstitute the peptide in 0.1% Acetic Acid or sterile water to a

concentration of 1 mg/mL. The acidic pH helps maintain the peptide in a monomeric state

and prevents oxidation of the Tyrosine residue.

Vortexing: Vortex gently. If particulates remain, sonicate briefly (10-15 seconds) in a water

bath.

Aliquoting: Immediately divide into single-use aliquots (e.g., 10-50 µL) using polypropylene

low-bind tubes.

Why? C3a fragments are cationic and sticky; they adhere to standard glass and

polystyrene, significantly reducing the effective concentration.

Storage: Store aliquots at -80°C. Do not refreeze after thawing.

Troubleshooting Guide
Issue 1: Precipitation upon thawing

Cause: The pH of the stock solution may be near the pI (isoelectric point) of the peptide, or

the concentration is too high.

Solution: Add a small volume of 10% Acetic Acid or 0.1 M Ammonium Hydroxide (dropwise)

to shift the pH away from the pI. For C3a (Tyr-70-77), acidification is usually safer.

Issue 2: Inconsistent results in Calcium Flux or
Degranulation assays

Cause: Proteolytic degradation in the assay buffer.

Diagnostic: Run an HPLC of the supernatant after 30 mins incubation. If the peak shifts, the

C-terminal Arg has been cleaved.

Solution:

Use heat-inactivated serum.
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Add 1 µM MERGETPA (DL-2-Mercaptomethyl-3-guanidinoethylthiopropanoic acid) to the

buffer.

Ensure the peptide is added immediately before measurement.

Issue 3: Lower than expected signal (Low Potency)
Cause: Adsorption to tubing or pipette tips.

Solution: Pre-coat tips/tubes with 0.1% BSA or use siliconized labware. Ensure the stock

concentration was verified by UV absorbance at 280 nm (Extinction coefficient for Tyr

1280 M

cm

).

Mechanistic Insight: The Degradation Pathway[1]
Understanding how the peptide fails allows you to prevent it. The primary failure mode in

biological systems is the conversion to C3a-desArg.

C3a (Tyr-70-77)
(Active Agonist)

C3a-desArg (Tyr-70-76)
(Biologically Inactive)Rapid Hydrolysis

Free Arginine

Carboxypeptidase N/B
(Serum/Plasma)

Click to download full resolution via product page

Figure 2: Enzymatic inactivation pathway of C3a fragments in biological fluids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b163898?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

